Cas no 688336-05-2 (N-(3-chlorophenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-(3-chlorophenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 688336-05-2
• MF: C₁₈H₁₆ClN₃O₂S
• MW: 373.856541633606
• CID: 6408362
• PubChem ID: 4184423
• Update Time: 2025-05-26

N-(3-chlorophenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• 688336-05-2
• N-(3-chlorophenyl)-2-[1-(4-methoxyphenyl)imidazol-2-yl]sulfanylacetamide
• AKOS002046746
• N-(3-chlorophenyl)-2-((1-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)acetamide
• N-(3-chlorophenyl)-2-{[1-(4-methoxyphenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• F0599-0301
• Acetamide, N-(3-chlorophenyl)-2-[[1-(4-methoxyphenyl)-1H-imidazol-2-yl]thio]-

• Inchi： 1S/C18H16ClN3O2S/c1-24-16-7-5-15(6-8-16)22-10-9-20-18(22)25-12-17(23)21-14-4-2-3-13(19)11-14/h2-11H,12H2,1H3,(H,21,23)
• InChI Key： HEFFXEFDXQUDNJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Cl)=C1)(=O)CSC1N(C2=CC=C(OC)C=C2)C=CN=1

Computed Properties

• Exact Mass: 373.0651756g/mol
• Monoisotopic Mass: 373.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• pka: 12.61±0.70(Predicted)

Additional information on N-(3-chlorophenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Comprehensive Overview of N-(3-chlorophenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 688336-05-2)

N-(3-chlorophenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide, identified by its CAS No. 688336-05-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining an imidazole ring, a chlorophenyl group, and a methoxyphenyl moiety, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its sulfanylacetamide backbone, a functional group known for its versatility in medicinal chemistry.

In recent years, the demand for imidazole derivatives has surged due to their broad-spectrum biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The N-(3-chlorophenyl) segment of this compound aligns with current trends in targeted drug design, where halogenated aromatic rings are employed to enhance binding affinity and metabolic stability. Additionally, the 4-methoxyphenyl group is often explored for its role in modulating pharmacokinetic properties, making this compound a subject of interest in structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 688336-05-2 is frequently discussed in the context of green chemistry and sustainable synthesis. Researchers are investigating eco-friendly catalytic methods to produce such complex molecules, addressing the growing consumer and regulatory focus on environmentally benign processes. This aligns with the broader shift toward green solvents and atom-efficient reactions in organic synthesis.

The compound’s potential applications extend to agrochemical innovation, where its structural motifs are being evaluated for crop protection. With rising global concerns about food security and pesticide resistance, novel imidazole-based compounds like this one offer promising avenues for developing next-generation plant growth regulators or herbicides. Its sulfanylacetamide functionality is particularly relevant for designing molecules with improved selectivity and reduced environmental persistence.

In the realm of material science, N-(3-chlorophenyl)-2-{1-(4-methoxyphenyl)-1H-imidazol-2-ylsulfanyl}acetamide is studied for its potential in organic electronics. The conjugated system of the imidazole ring and aromatic groups may contribute to charge transport properties, making it a candidate for organic semiconductors or photovoltaic materials. This intersects with the booming interest in flexible electronics and renewable energy technologies.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing this compound’s purity and stability. Recent advancements in high-throughput screening and computational modeling have accelerated its evaluation in virtual libraries, highlighting its relevance in AI-driven drug discovery. These methodologies address the increasing demand for cost-effective and time-efficient R&D strategies.

In summary, CAS No. 688336-05-2 represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in areas aligned with sustainability and technological innovation. As scientific inquiry evolves, this compound is poised to remain a key player in interdisciplinary studies.